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Compound of Interest

Compound Name: Demeton-S-methyl sulfone

Cat. No.: B133068

Demeton-S-methyl Sulfone: A Comprehensive
Technical Review

CAS Number: 17040-19-6

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Demeton-S-methyl sulfone, an organophosphate insecticide, is a significant metabolite of the
systemic pesticide Demeton-S-methyl.[1][2] Its primary mechanism of action involves the
inhibition of acetylcholinesterase (AChE), a critical enzyme in the nervous system, leading to
neurotoxic effects.[1][3] This technical guide provides a comprehensive overview of Demeton-
S-methyl sulfone, including its chemical and physical properties, synthesis, metabolic
pathways, and toxicological profile. Detailed experimental protocols for its analysis are also
presented, alongside visual diagrams to elucidate key processes. This document is intended to
serve as a thorough resource for researchers and professionals involved in the study and
management of organophosphate compounds.

Chemical Identification and Properties

Demeton-S-methyl sulfone is chemically known as S-[2-(ethylsulfonyl)ethyl] O,O-dimethyl
phosphorothioate.[4] It is a sulfone derivative of Demeton-S-methyl.[5]
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Table 1: Chemical and Physical Properties of Demeton-S-methyl Sulfone

Property Value Reference

CAS Registry Number 17040-19-6 [1][5]

Molecular Formula C6H1505PS2 [41[5][6]

Molecular Weight 262.28 g/mol [61[7]
S-[2-(ethanesulfonyl)ethyl]

IUPAC Name 0O,0-dimethyl [4]
phosphorothioate
Demeton-S-methylsulphon,

Synonyms Dioxydemeton-S-methyl, [1][6]
Isometasystox sulfone
White to pale yellowish,

Appearance ) ] [8]
microcrystalline

Boiling Point 120°C at 0.03 mm Hg [8]

Vapor Pressure

0.5 x 10-3 mm Hg at 20°C

[8]

Specific Gravity

1.416 at 20°C

[8]

Solubility

Miscible with water; soluble in

most organic solvents

[8]

Synthesis

Demeton-S-methyl sulfone is primarily produced through the oxidation of its parent

compound, Demeton-S-methyl.[1] This conversion can also occur metabolically in plants and

animals.[9][10] The synthesis process typically involves the use of strong oxidizing agents.[1]

A general synthesis pathway involves:

o Synthesis of Demeton-S-methyl: This can be achieved through the reaction of O,O-dimethyl

phosphorothioate with 2-(ethylthio)ethanol.[1]
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o Oxidation: The resulting Demeton-S-methyl is then oxidized using agents like hydrogen
peroxide or peracids to convert the sulfide group to a sulfone group.[1] This reaction is
usually carried out in an organic solvent under mild heating.[1]

 Purification: The final product, Demeton-S-methyl sulfone, is then purified, often through
crystallization or distillation.[1]

Biological Activity and Mechanism of Action

The primary biological activity of Demeton-S-methyl sulfone is its function as an
acetylcholinesterase (AChE) inhibitor.[1][3] By inhibiting AChE, it leads to an accumulation of
the neurotransmitter acetylcholine in synaptic clefts.[3] This results in continuous stimulation of
muscles and nerves, which can manifest as muscle twitching, paralysis, and in cases of
significant exposure, death.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/1534.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0403825.htm
https://www.smolecule.com/products/s603111
http://www.bcpcpesticidecompendium.org/demeton-s-methylsulphon.html
https://webbook.nist.gov/cgi/cbook.cgi?ID=17040-19-6
https://pubchem.ncbi.nlm.nih.gov/compound/Demeton-S-methylsulphon
https://pubchem.ncbi.nlm.nih.gov/compound/Demeton-S-methylsulphon
https://m.chemicalbook.com/ProductChemicalPropertiesCB0403825_EN.htm
https://www.inchem.org/documents/jmpr/jmpmono/v073pr12.htm
https://www.inchem.org/documents/jmpr/jmpmono/v073pr12.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Demeton-S-methyl
https://en.wikipedia.org/wiki/Demeton
https://www.benchchem.com/product/b133068#demeton-s-methyl-sulfone-cas-number-17040-19-6-identification
https://www.benchchem.com/product/b133068#demeton-s-methyl-sulfone-cas-number-17040-19-6-identification
https://www.benchchem.com/product/b133068#demeton-s-methyl-sulfone-cas-number-17040-19-6-identification
https://www.benchchem.com/product/b133068#demeton-s-methyl-sulfone-cas-number-17040-19-6-identification
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b133068?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b133068?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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